Cas no 2172128-61-7 (tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate
• CAS No: 2172128-61-7
• MF: C₁₁H₂₃N₃O₄
• MW: 261.318022966385
• CID: 6422993
• PubChem ID: 165520319
• Update Time: 2025-05-20

tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate
• tert-butyl N-[2-amino-3-carbamoyl-2-(methoxymethyl)propyl]carbamate
• 2172128-61-7
• EN300-1287679

• Inchi： 1S/C11H23N3O4/c1-10(2,3)18-9(16)14-6-11(13,7-17-4)5-8(12)15/h5-7,13H2,1-4H3,(H2,12,15)(H,14,16)
• InChI Key： IJJQMCWFQMJYMU-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(N)=O)(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 261.16885622g/mol
• Monoisotopic Mass: 261.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 117Ų

Additional information on tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate

tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate (CAS No. 2172128-61-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate (CAS No. 2172128-61-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBACMMP, is a derivative of amino acids and carbamates, which are fundamental building blocks in the design of novel drugs and bioactive molecules.

The chemical structure of tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an amino acid-like structure containing a methoxymethyl group. This intricate arrangement provides the compound with several key properties that make it an attractive candidate for various pharmaceutical applications.

One of the primary areas of interest for TBACMMP is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The tert-butyl carbamate group in TBACMMP can be cleaved by esterases, releasing the active amino acid derivative. This mechanism allows for improved solubility, stability, and bioavailability, which are crucial factors in drug design.

Recent studies have explored the use of tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) and its neuroprotective properties make it a promising candidate for these conditions. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that TBACMMP could effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective effects, tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate has shown potential in cancer research. The methoxymethyl group in the compound's structure contributes to its ability to modulate cellular signaling pathways involved in tumor growth and metastasis. A 2020 study in the Cancer Research journal reported that TBACMMP inhibited the proliferation of breast cancer cells by interfering with the PI3K/AKT signaling pathway, a key regulator of cell survival and growth.

The pharmacokinetic properties of tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate have also been extensively studied. Its high lipophilicity allows it to be easily absorbed through biological membranes, while its stability in physiological conditions ensures that it remains intact until it reaches its target site. These properties make TBACMMP suitable for oral administration, which is a significant advantage in drug development.

Moreover, tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate has been evaluated for its safety profile in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. This favorable safety profile further supports its potential as a therapeutic agent.

In conclusion, tert-butyl N-2-amino-3-carbamoyl-2-(methoxymethyl)propylcarbamate (CAS No. 2172128-61-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, TBACMMP may play a significant role in advancing treatments for various diseases.